Pandamine
Pandamine
Pandamine is a cyclic peptide.
Brand Name:
Vulcanchem
CAS No.:
10233-81-5
VCID:
VC21242836
InChI:
InChI=1S/C31H44N4O5/c1-7-20(4)27(35(5)6)31(39)34-26-28(19(2)3)40-23-15-13-22(14-16-23)25(36)18-32-29(37)24(33-30(26)38)17-21-11-9-8-10-12-21/h8-16,19-20,24-28,36H,7,17-18H2,1-6H3,(H,32,37)(H,33,38)(H,34,39)/t20-,24+,25+,26+,27-,28+/m1/s1
SMILES:
CCC(C)C(C(=O)NC1C(OC2=CC=C(C=C2)C(CNC(=O)C(NC1=O)CC3=CC=CC=C3)O)C(C)C)N(C)C
Molecular Formula:
C31H44N4O5
Molecular Weight:
552.7 g/mol
Pandamine
CAS No.: 10233-81-5
Cat. No.: VC21242836
Molecular Formula: C31H44N4O5
Molecular Weight: 552.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Pandamine is a cyclic peptide. |
|---|---|
| CAS No. | 10233-81-5 |
| Molecular Formula | C31H44N4O5 |
| Molecular Weight | 552.7 g/mol |
| IUPAC Name | (2R,3R)-N-[(3S,4S,7S,11R)-7-benzyl-11-hydroxy-5,8-dioxo-3-propan-2-yl-2-oxa-6,9-diazabicyclo[10.2.2]hexadeca-1(14),12,15-trien-4-yl]-2-(dimethylamino)-3-methylpentanamide |
| Standard InChI | InChI=1S/C31H44N4O5/c1-7-20(4)27(35(5)6)31(39)34-26-28(19(2)3)40-23-15-13-22(14-16-23)25(36)18-32-29(37)24(33-30(26)38)17-21-11-9-8-10-12-21/h8-16,19-20,24-28,36H,7,17-18H2,1-6H3,(H,32,37)(H,33,38)(H,34,39)/t20-,24+,25+,26+,27-,28+/m1/s1 |
| Standard InChI Key | STKZKAJIJHJDCQ-BDMPSGTJSA-N |
| Isomeric SMILES | CC[C@@H](C)[C@H](C(=O)N[C@H]1[C@@H](OC2=CC=C(C=C2)[C@H](CNC(=O)[C@@H](NC1=O)CC3=CC=CC=C3)O)C(C)C)N(C)C |
| SMILES | CCC(C)C(C(=O)NC1C(OC2=CC=C(C=C2)C(CNC(=O)C(NC1=O)CC3=CC=CC=C3)O)C(C)C)N(C)C |
| Canonical SMILES | CCC(C)C(C(=O)NC1C(OC2=CC=C(C=C2)C(CNC(=O)C(NC1=O)CC3=CC=CC=C3)O)C(C)C)N(C)C |
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